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Saxitoxins, gonyautoxins, and derivatives

Saxitoxins (STX), gonyautoxins (GTX), and their derivatives are potent neurotoxic compounds produced by certain marine dinoflagellates of the genera *Karenia* and *Alexandrium*. These toxins are primarily responsible for paralytic shellfish poisoning (PSP) when consumed in contaminated seafood. Saxitoxin is the parent compound, characterized by a unique cyclic polyether structure that makes it highly toxic to sodium channels, leading to paralysis and potentially fatal respiratory failure. Gonyautoxins exhibit similar toxicity but vary slightly in their chemical structures. Derivatives of these toxins include neo-saxitoxins (Neo-STXs) and other analogues, which may have different potencies or modified bioavailability profiles. Monitoring and controlling the presence of saxitoxins and gonyautoxins in seafood is crucial for public health and safety, as well as for managing marine ecosystems where these harmful algal blooms occur.
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